NSC232003
NSC232003
NSC232003 is a highly potent and cell-permeable UHRF1 inhibitor, which inhibits DNA methylation in vitro and disrupts DNMT1/UHRF1 interactions at a cellular level.
Brand Name:
Vulcanchem
CAS No.:
1905453-18-0
VCID:
VC0006864
InChI:
InChI=1S/C6H7N3O3/c1-3(9-12)4-2-7-6(11)8-5(4)10/h2,9,12H,1H3,(H,8,10,11)/b4-3-
SMILES:
CC(=C1C=NC(=O)NC1=O)NO
Molecular Formula:
C₆H₇N₃O₃
Molecular Weight:
169.14 g/mol
NSC232003
CAS No.: 1905453-18-0
Inhibitors
VCID: VC0006864
Molecular Formula: C₆H₇N₃O₃
Molecular Weight: 169.14 g/mol
| CAS No. | 1905453-18-0 |
|---|---|
| Product Name | NSC232003 |
| Molecular Formula | C₆H₇N₃O₃ |
| Molecular Weight | 169.14 g/mol |
| IUPAC Name | (5Z)-5-[1-(hydroxyamino)ethylidene]pyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C6H7N3O3/c1-3(9-12)4-2-7-6(11)8-5(4)10/h2,9,12H,1H3,(H,8,10,11)/b4-3- |
| Standard InChIKey | IXSSYZRLNVZFMP-ARJAWSKDSA-N |
| Isomeric SMILES | C/C(=C/1\C=NC(=O)NC1=O)/NO |
| SMILES | CC(=C1C=NC(=O)NC1=O)NO |
| Canonical SMILES | CC(=C1C=NC(=O)NC1=O)NO |
| Description | NSC232003 is a highly potent and cell-permeable UHRF1 inhibitor, which inhibits DNA methylation in vitro and disrupts DNMT1/UHRF1 interactions at a cellular level. |
| Reference | [1]. Myrianthopoulos V, et al. Tandem virtual screening targeting the SRA domain of UHRF1 identifies a novel chemical tool modulating DNA methylation. Eur J Med Chem. 2016 May 23;114:390-6. |
| PubChem Compound | 5358174 |
| Last Modified | Dec 05 2021 |
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